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Compound of Interest

Compound Name: (Rac)-Dizocilpine

Cat. No.: B1662985 Get Quote

(Rac)-Dizocilpine, also known as MK-801, is a potent, non-competitive NMDA receptor

antagonist.[1][2] Due to its neurotoxic potential and hazardous characteristics, stringent safety

protocols are imperative when handling this compound in a laboratory setting.[1][3][4] This

guide provides essential safety and logistical information for researchers, scientists, and drug

development professionals.

Hazard Identification and Classification
(Rac)-Dizocilpine is classified as a hazardous substance.[4] The primary routes of exposure

are inhalation, skin contact, eye contact, and ingestion.[5][6]

GHS Hazard Statements:

H301: Toxic if swallowed.[4]

H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[4][7]

H335: May cause respiratory irritation.[7]

H361: Suspected of damaging fertility or the unborn child.[4]

H370: Causes damage to organs.[4]
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H372: Causes damage to organs through prolonged or repeated exposure.[4]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure risk. The following table

summarizes the required PPE for handling (Rac)-Dizocilpine.

PPE Component Specification Rationale

Gloves

Chemical-resistant, disposable

gloves (e.g., Nitrile). Double-

gloving is recommended.

Prevents skin contact and

absorption.[6][8][9] Thicker

gloves generally offer better

protection.[9]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[8]

Protects eyes from dust

particles and splashes.

Body Protection
A lab coat or a disposable

gown with long sleeves.[6][8]

Protects skin and personal

clothing from contamination.

Respiratory Protection

An N-95 or higher-rated

respirator may be necessary

for handling powders outside

of a containment system.

Minimizes inhalation of

airborne particles.

Footwear Closed-toe shoes. Protects feet from spills.

Operational Plan for Safe Handling
Follow these step-by-step procedures to ensure the safe handling of (Rac)-Dizocilpine at

every stage.

1. Preparation and Engineering Controls:

Always handle (Rac)-Dizocilpine in a well-ventilated area, preferably within a certified

chemical fume hood or a Class II Biosafety Cabinet.[6]

Ensure that an eyewash station and a safety shower are readily accessible.
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Before starting any work, decontaminate the work surface.

2. Donning PPE:

Wash hands thoroughly.

Don inner gloves.

Don lab coat or gown.

Don outer gloves, ensuring they overlap the cuffs of the lab coat.

Don eye protection.

If required, don a respirator. Perform a seal check.

3. Handling and Weighing:

When handling the solid form, which is typically a crystalline solid, take care to avoid

generating dust.[5]

Use a dedicated set of spatulas and weighing papers.

Weigh the compound in a fume hood or other ventilated enclosure.

4. Solution Preparation:

(Rac)-Dizocilpine is soluble in organic solvents like ethanol, DMSO, and DMF.[5]

When dissolving, add the solvent slowly to the solid to prevent splashing.

If preparing aqueous solutions, it is sparingly soluble. It's recommended to first dissolve it in

an organic solvent like DMF and then dilute it with the aqueous buffer.[5]

5. Doffing PPE:

Remove outer gloves first, peeling them off without touching the outside.

Remove lab coat or gown, turning it inside out as you remove it.
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Remove eye protection.

Remove inner gloves.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of (Rac)-Dizocilpine and contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation: All materials that have come into contact with (Rac)-Dizocilpine,

including gloves, weighing papers, and pipette tips, should be considered hazardous waste.

Solid Waste: Collect all contaminated solid waste in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Collect all solutions containing (Rac)-Dizocilpine in a separate, sealed, and

clearly labeled hazardous waste container.

Disposal Procedure: Dispose of waste according to your institution's and local environmental

regulations.[10] Consult with your institution's environmental health and safety (EHS)

department for specific guidance. For non-regulated disposal in trash, the FDA recommends

mixing the substance with an unappealing material like coffee grounds or cat litter, placing it

in a sealed container, and then into the trash.[11]

Experimental Protocols: Solubility Data
The following table summarizes the solubility of (+)-MK-801 (hydrogen maleate), a common

salt of Dizocilpine.
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Solvent Approximate Solubility

Ethanol 0.5 mg/mL[5]

DMSO 20 mg/mL[5]

Dimethylformamide (DMF) 25 mg/mL[5]

DMF:PBS (pH 7.2) 1:9 0.5 mg/mL[5]

Methodology for Aqueous Solution Preparation:

Dissolve the (+)-MK-801 (hydrogen maleate) in DMF first.[5]

Dilute the resulting solution with the aqueous buffer of choice to the desired final

concentration.[5]

It is not recommended to store the aqueous solution for more than one day.[5]

Safe Handling Workflow
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Caption: Workflow for the safe handling of (Rac)-Dizocilpine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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